Cas no 823802-13-7 (Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-)
823802-13-7 structure
Product Name:Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
CAS No:823802-13-7
MF:C12H8F3N
MW:223.193833351135
CID:692823
PubChem ID:71418922
Update Time:2025-04-19
Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
- 2,4-difluoro-N-(4-fluorophenyl)aniline
- SB80128
- 823802-13-7
- DTXSID60838205
-
- Inchi: 1S/C12H8F3N/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,16H
- InChI Key: BJGFULZTGLCIRX-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1NC1C=CC(=CC=1)F)F
Computed Properties
- Exact Mass: 223.06088375g/mol
- Monoisotopic Mass: 223.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
823802-13-7 (Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-) Related Products
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- 1978-38-7(2-Fluoro-N-methylaniline)
- 328-20-1(2-Fluorodiphenylamine)
- 55847-14-8(2,6-Difluoro-N-methylaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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